Cas no 1803737-21-4 (2-Hydroxy-3,4,5-trifluoropyridine)

2-Hydroxy-3,4,5-trifluoropyridine is a fluorinated pyridine derivative characterized by its hydroxyl group at the 2-position and fluorine substituents at the 3-, 4-, and 5-positions. This compound is of interest in pharmaceutical and agrochemical research due to its unique electronic and steric properties imparted by the trifluorinated ring system. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive molecules. Its reactivity at the hydroxyl group allows for further functionalization, enabling diverse applications in medicinal chemistry. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.

2-Hydroxy-3,4,5-trifluoropyridine structure

1803737-21-4 structure

Product Name:2-Hydroxy-3,4,5-trifluoropyridine

CAS No:1803737-21-4

MF:C₅H₂F₃NO

MW:149.070691585541

CID:4907683

Update Time:2025-06-24

2-Hydroxy-3,4,5-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

- 2-Hydroxy-3,4,5-trifluoropyridine
- Inchi： 1S/C5H2F3NO/c6-2-1-9-5(10)4(8)3(2)7/h1H,(H,9,10)
- InChI Key： ODRBLQDKLZMHIS-UHFFFAOYSA-N
- SMILES： FC1C(=CNC(C=1F)=O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 243
XLogP3: 0.2
Topological Polar Surface Area: 29.1

2-Hydroxy-3,4,5-trifluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029003438-250mg	2-Hydroxy-3,4,5-trifluoropyridine	1803737-21-4	95%	250mg	$970.20	2022-04-02
Alichem	A029003438-500mg	2-Hydroxy-3,4,5-trifluoropyridine	1803737-21-4	95%	500mg	$1,819.80	2022-04-02
Alichem	A029003438-1g	2-Hydroxy-3,4,5-trifluoropyridine	1803737-21-4	95%	1g	$3,010.80	2022-04-02